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Compound of Interest

Compound Name: Pentabromotoluene

Cat. No.: B047190

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of pentabromotoluene (PBT), a
significant member of the brominated flame retardant (BFR) family. This document delves into
its chemical and physical properties, synthesis, mechanism of action, applications, and
toxicological profile. Detailed experimental protocols and data visualizations are included to
support research and development activities.

Introduction

Pentabromotoluene (PBT), systematically named 1,2,3,4,5-pentabromo-6-methylbenzene, is
a synthetic organobromine compound.[1] Due to its high bromine content, it has been widely
utilized as an additive flame retardant in a variety of materials to inhibit or delay combustion.[1]
[2] BFRs like PBT are incorporated into polymers, textiles, and electronic components to meet
fire safety standards. However, the environmental persistence and potential health risks
associated with some BFRs have led to increased scrutiny and research into their properties
and lifecycle.[2][3][4] This guide aims to consolidate the technical information available on PBT
for a scientific audience.

Physical and Chemical Properties
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PBT is a white crystalline powder with low volatility, a direct consequence of the five bromine

atoms on the toluene aromatic ring.[1][2] It is stable under standard conditions and insoluble in

water.[5][6]

Table 1: Physical and Chemical Properties of Pentabromotoluene

Property Value Reference
1,2,3,4,5-pentabromo-6-

IUPAC Name [1]
methylbenzene
Pentabromomethylbenzene,

Synonyms [11121[71
PBT, Flamex 5BT

CAS Number 87-83-2 [1][8]

EC Number 201-774-4 [1][9]

Molecular Formula C7Hs3Brs [1][2]18]

Molar Mass 486.62 g/mol [1]8]
White to light yellow crystalline

Appearance [11[2][5]
powder

Melting Point 285-290 °C [1][5118]

Density 1.67 g/cm3 [1]

Solubility in Water Insoluble [5]1[6]

Storage Temperature 2-8°C [7119]

Synthesis and Manufacturing

Pentabromotoluene is synthesized through the electrophilic aromatic substitution of toluene.

The process involves the direct bromination of the toluene ring in the presence of a Lewis acid

catalyst until five hydrogen atoms are substituted by bromine atoms.
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Diagram 1: Synthesis of Pentabromotoluene from Toluene.

This protocol describes a general laboratory-scale synthesis of pentabromotoluene.
Materials:

o Toluene

e Liquid Bromine (Br2)

e Aluminum tribromide (AIBrs) or Iron(lll) bromide (FeBrs) as a catalyst

e Asuitable solvent (e.g., a halogenated hydrocarbon)

e Sodium bisulfite solution (for quenching excess bromine)

e Round-bottom flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer
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e Heating mantle
Procedure:

e Reaction Setup: In a fume hood, charge the round-bottom flask with toluene and the chosen
solvent. Add the Lewis acid catalyst to the mixture while stirring.

o Bromine Addition: Slowly add liquid bromine to the reaction mixture from the dropping funnel.
The reaction is exothermic and will generate hydrogen bromide (HBr) gas, which should be
directed to a scrubber.

o Reaction Conditions: Heat the mixture under reflux for several hours to ensure complete
bromination. A literature example suggests heating for 3 hours with aluminum tri-bromide
and bromine to achieve a high yield.[10]

o Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully
guench any unreacted bromine by adding a sodium bisulfite solution until the red-brown
color of bromine disappears.

« |solation: The crude pentabromotoluene will precipitate out of the solution. Isolate the solid
product by vacuum filtration.

 Purification: Wash the crude product with water and then with a cold solvent (e.g., ethanol) to
remove impurities. Further purification can be achieved by recrystallization from a suitable
solvent like chlorobenzene.[11]

e Drying: Dry the purified white crystals under a vacuum to obtain the final product.

Mechanism of Action as a Flame Retardant

Pentabromotoluene functions primarily through a gas-phase inhibition mechanism, which is
characteristic of halogenated flame retardants.[12][13]

e Thermal Decomposition: When the polymer containing PBT is heated, it undergoes thermal
decomposition at temperatures lower than the polymer's ignition temperature. This
decomposition releases bromine atoms.
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e Radical Quenching: In the gas phase (the flame), the combustion of the polymer proceeds
via a free-radical chain reaction, involving highly reactive radicals like hydrogen (He) and
hydroxyl (OHe).

 Inhibition Cycle: The released bromine atoms (Bre) react with these high-energy radicals to
form less reactive species, primarily hydrogen bromide (HBr).[14] The HBr can then further
react with other flame radicals, regenerating the bromine radical. This cycle effectively
"quenches” the key radicals driving the fire, slowing down or extinguishing the combustion
process.[13][14]
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Diagram 2: Gas-Phase Flame Retardant Mechanism of Pentabromotoluene.

Applications

Pentabromotoluene is an additive flame retardant, meaning it is physically mixed with the
material rather than chemically bonded. Its stability and effectiveness have led to its use in a
range of products:[1][2][5]

Polymers: Unsaturated polyesters, polyethylene, and other plastics.[1][6]

Textiles: Used as a finish to impart fire resistance to fabrics.[1][5]

Rubber: Incorporated into natural and synthetic rubber formulations, such as SBR latex.[1]

Coatings: Used in some paint emulsions.[5]

PBT is also a chemical intermediate for the synthesis of other flame retardants, such as
pentabromobenzyl bromide (PBB-Br), which is a building block for polymeric flame retardants
like polypentabromobenzyl acrylate (PBBPA).[11]

Toxicology and Environmental Fate

The potential for human exposure and environmental contamination has prompted toxicological
studies of PBT.[15] Like many BFRs, PBT exhibits properties of persistence.[3][4]

Subacute (28-day) and subchronic (91-day) toxicity studies in rats have shown that dietary
exposure to PBT can lead to mild, dose-dependent histopathological changes in the thyroid,
liver, and kidneys.[15] Male rats appeared to be more susceptible to these effects than females.
[15] Based on these studies, a No-Observable-Adverse-Effect Level (NOAEL) was determined.

Table 2: Summary of Toxicological Data for Pentabromotoluene from a Subchronic Rat Study
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Parameter Finding Reference

Subchronic (91-day) oral

Study Type 15

y P toxicity study 1]
Animal Model Rat [15]
Route of Exposure Dietary [15]

Mild, dose-dependent
Observed Effects histopathological changes in [15]
the thyroid, liver, and kidney.

5.0 ppm in the diet (equivalent

NOAEL to 0.35 mg/kg body [15]
weight/day)
Skin, eye, and respiratory

GHS Hazards S [1]09]
irritation.

PBT is considered an environmental contaminant and has been detected in various
environmental samples in regions near potential sources.[3][4][15][16] Its physical-chemical
properties are similar to other persistent organic pollutants (POPS), raising concerns about its
potential for bioaccumulation and long-range environmental transport.[3][4][16] The re-
emergence of PBT in environmental studies may be due to changes in production, its formation
as a transformation product of other BFRs, or improved analytical techniques.[3][4][16]
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Diagram 3: Environmental Fate and Potential Exposure Pathways of Pentabromotoluene.
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Analytical Methodologies

The detection and quantification of PBT in environmental and biological samples are crucial for
monitoring and risk assessment.

Gas chromatography (GC) is a common technique for the analysis of PBT.[9]

Objective: To determine the concentration of pentabromotoluene in an environmental sample
using Gas Chromatography with an Electron Capture Detector (GC-ECD) or Mass
Spectrometry (GC-MS).

Materials:

Environmental sample (water, soil)

o Pentabromotoluene analytical standard[9]

» High-purity solvents (e.g., hexane, dichloromethane)

¢ Solid Phase Extraction (SPE) cartridges (for water) or Soxhlet apparatus (for soil)
 Florisil or silica gel for cleanup

o Gas chromatograph equipped with an appropriate detector (ECD is highly sensitive to
halogenated compounds; MS provides structural confirmation)

Procedure:
e Sample Extraction:

o Water: Pass a known volume of the water sample through an SPE cartridge to adsorb the
PBT. Elute the PBT from the cartridge using a suitable solvent like dichloromethane.

o Soil: Perform Soxhlet extraction on a dried and homogenized soil sample using a
hexane/acetone mixture for several hours.

e Concentration and Cleanup:
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o Concentrate the resulting extract to a small volume using a rotary evaporator or a gentle
stream of nitrogen.

o Perform a cleanup step to remove interfering co-extracted substances. This typically
involves passing the concentrated extract through a column packed with an adsorbent like
Florisil or silica gel.

e GC Analysis:
o Inject a small volume (e.g., 1 pL) of the cleaned extract into the GC.
o GC Conditions (Typical):
= Column: A non-polar capillary column (e.g., DB-5ms).
» Carrier Gas: Helium or Nitrogen.

» Temperature Program: Start at a low temperature (e.g., 100°C), ramp to a high
temperature (e.g., 300°C) to ensure elution of PBT.

» Detector: ECD or MS operating in selected ion monitoring (SIM) mode.
e Quantification:

o Prepare a calibration curve using the pentabromotoluene analytical standard at several
concentrations.

o Compare the peak area of PBT in the sample chromatogram to the calibration curve to
determine its concentration.

Conclusion

Pentabromotoluene is an effective brominated flame retardant used across various industries
to enhance the fire safety of consumer and industrial products. Its mechanism of action relies
on the gas-phase inhibition of combustion radicals. However, its chemical stability and
halogenated structure raise significant environmental and toxicological concerns, including
persistence, potential for bioaccumulation, and observed effects on the thyroid, liver, and
kidneys in animal studies. A thorough understanding of its synthesis, properties, and
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environmental lifecycle, supported by robust analytical methods, is essential for informed risk
assessment and the development of safer alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

PubMed [pubmed.nchbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to Pentabromotoluene as a
Brominated Flame Retardant]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047190#pentabromotoluene-as-a-brominated-flame-
retardant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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